Cas no 182570-28-1 ((3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 182570-28-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD10696117
• CID: 841030
• PubChem ID: 7061285
• Update Time: 2025-06-29

(3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid
• (3S)-6-methoxy-3,4-dihydro-2H-chromene-3-carboxylic acid
• 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 3,4-DIHYDRO-6-METHOXY-, (3S)-
• QC-3248
• Methoxy-, (3S)-
• (S)-6-Methoxychroman-3-carboxylic acid
• (3S)-6-METHOXYCHROMANE-3-CARBOXYLIC ACID
• 2979AH
• AB56528
• AK167500
• AB0083714
• 2H-1-Benzopyran-3-carboxylicacid,3,4-dihydro-6-methoxy-,(3S)-
• 2H-1-Benzopyran-3-carboxylic acid,3,4-dihydro-6-methoxy-,(3S)-
• (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• (3S)-6-METHOXYCHROMAN-3-CARBOXYLIC ACID
• AKOS025287302
• CS-14370
• (S)-6-methoxychroman-3-carboxylicacid
• SCHEMBL22165412
• MFCD10696117
• 182570-28-1
• CS-M1566

• MDL： MFCD10696117
• Inchi： 1S/C11H12O4/c1-14-9-2-3-10-7(5-9)4-8(6-15-10)11(12)13/h2-3,5,8H,4,6H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： YFYLMFXPYODSEB-QMMMGPOBSA-N
• SMILES： O1C2C=CC(=CC=2C[C@H](C(=O)O)C1)OC

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 280-285℃
• Boiling Point: 327.3±41.0 °C at 760 mmHg
• Flash Point: 134.8±21.1 °C
• PSA: 55.76000
• LogP: 1.33090
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid (CAS No. 182570-28-1)

(3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by its CAS number 182570-28-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule belongs to the class of heterocyclic compounds, specifically a benzopyran derivative, and has garnered attention due to its structural complexity and potential biological activities.

The structural framework of (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid consists of a fused bicyclic system comprising a benzene ring and a pyran ring. The presence of a methoxy group at the 6-position and a carboxylic acid functionality at the 3-position contributes to its unique chemical properties. The stereochemistry at the 3-position, specifically the (S) configuration, further enhances its molecular specificity and reactivity.

This compound has been extensively studied in recent years for its potential applications in drug discovery and development. The benzopyran core is a common motif in natural products and pharmaceuticals, known for its ability to interact with various biological targets. The methoxy and carboxylic acid substituents provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent research has highlighted the therapeutic potential of (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid in several areas. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a promising candidate for the development of anti-inflammatory agents.

In addition to its anti-inflammatory properties, (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has shown promise in preclinical studies as a potential chemopreventive agent. Research indicates that it may help in reducing the risk of certain types of cancer by inhibiting key signaling pathways that promote cell proliferation and survival. These findings have opened new avenues for further investigation into its role in oncology.

The synthesis of (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is another area of active research. Chemists have developed several synthetic routes to access this compound with high enantiomeric purity. The stereocontrol at the 3-position is crucial for achieving the desired biological activity, and recent advances in asymmetric synthesis have enabled more efficient and scalable production methods.

The pharmacokinetic properties of this compound are also under investigation. Understanding how (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration.

The safety profile of (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is another critical aspect being evaluated. Preclinical toxicology studies have been conducted to assess its potential side effects and toxicity. These studies have provided valuable insights into its safety margins and have helped in identifying potential dosing regimens that minimize adverse effects.

The future directions for research on (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid are multifaceted. Further exploration of its biological activities across different disease models is warranted. Additionally, structure-based drug design approaches can be employed to develop novel derivatives with enhanced potency and selectivity.

In conclusion, (3S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 182570-28-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a crucial role in addressing various health challenges.